2-((1-(2-amino-2-oxoethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide

• IUPAC Name: 2-[5-(hydroxymethyl)-2-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]sulfanylimidazol-1-yl]acetamide
• InChI: InChI=1S/C15H15F3N4O4S/c16-15(17,18)26-11-3-1-9(2-4-11)21-13(25)8-27-14-20-5-10(7-23)22(14)6-12(19)24/h1-5,23H,6-8H2,(H2,19,24)(H,21,25)
• InChI Key: SIGJPJNQGLAHGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=NC=C(N2CC(=O)N)CO)OC(F)(F)F
• Molecular Formula: C15H15F3N4O4S
• Molecular Weight: 404.4 g/mol

Description

2-((1-(2-amino-2-oxoethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide is a useful research compound. Its molecular formula is C15H15F3N4O4S and its molecular weight is 404.36. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives, such as those involving coordination complexes with Co(II) and Cu(II), has highlighted their significance in the self-assembly process and antioxidant activity. These studies demonstrate the role of hydrogen bonding in forming supramolecular architectures and the potential antioxidant applications of similar compounds (Chkirate et al., 2019).

Antibacterial Agents

Syntheses and QSAR studies of 5-Imidazolinone derivatives, including compounds structurally related to the one , have been evaluated for their antibacterial activity against Gram-positive and Gram-negative bacteria. Such studies provide a foundation for understanding how modifications in the molecular structure can influence antimicrobial effectiveness (Shah et al., 2001).

Synthesis and Transformations in Imidazole Derivatives

Imidazole derivatives, including those with substituted acetate groups, have been synthesized and subjected to transformations, showcasing their versatility in chemical synthesis and potential for generating new compounds with varied biological activities (Jasiński et al., 2008).

Anticancer Activities

Compounds with imidazole and thiazole motifs have been synthesized and tested for anticancer activities. Their evaluation against a panel of human tumor cell lines demonstrates the potential of such compounds in developing new therapeutic agents for cancer treatment (Duran & Canbaz, 2013).

Mechanism of Action

Imidazoles

are a class of organic compounds that contain a five-membered heterocyclic ring structure. They are key components to functional molecules that are used in a variety of everyday applications . Imidazole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .